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Introduction
Carbonic anhydrase 13 (CA XIII), a member of the α-carbonic anhydrase family, is a cytosolic

enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and a proton.

[1][2][3] While it is one of the more recently identified isoforms, emerging research highlights its

distinct physiological roles and potential as a therapeutic target. This technical guide provides a

comprehensive overview of the current understanding of CA XIII's function, localization, and

involvement in cellular processes, with a focus on quantitative data, experimental

methodologies, and potential signaling interactions.

Core Function and Catalytic Activity
The primary function of all catalytically active carbonic anhydrases, including CA XIII, is to

facilitate the rapid interconversion between carbon dioxide (CO₂) and bicarbonate (HCO₃⁻).[1]

[2] This reaction is fundamental to numerous physiological processes, including pH regulation,

ion transport, and CO₂ homeostasis.[4][5]

Catalytic Mechanism
The catalytic mechanism of α-CAs involves a zinc-hydroxide nucleophilic attack on a CO₂

molecule. The zinc ion in the active site is coordinated by three histidine residues and a water

molecule. This water molecule is deprotonated to form a highly nucleophilic zinc-bound
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hydroxide ion, which then attacks the carbon atom of CO₂. The resulting bicarbonate is

subsequently displaced by another water molecule, regenerating the catalyst for the next cycle.

CA XIII Catalytic Cycle
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Fig 1. Catalytic cycle of Carbonic Anhydrase XIII.

Quantitative Data on Catalytic Activity and Inhibition
CA XIII exhibits a moderate level of catalytic activity compared to other cytosolic isoforms like

CA II. Its activity is highly susceptible to inhibition by sulfonamides, a common class of carbonic

anhydrase inhibitors.
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Parameter Value Species Notes Reference

CO₂ Hydration

Activity

kcat 8.3 x 10⁴ s⁻¹ Mouse
Recombinant

enzyme.
[6]

kcat/Km 4.3 x 10⁷ M⁻¹s⁻¹ Mouse
Recombinant

enzyme.
[6]

Inhibition

Constants (Ki)

Acetazolamide 17 nM Mouse
A clinically used

sulfonamide.
[6]

Cyanate 0.25 µM Mouse
An anionic

inhibitor.
[6]

Tissue Distribution and Subcellular Localization
CA XIII is a cytosolic enzyme, although it has also been predicted to be located in intracellular

membrane-bounded organelles and the myelin sheath.[2] It displays a widespread but distinct

tissue distribution pattern compared to other cytosolic CAs.

Human Tissue Expression:

High expression has been identified in the jejunal mucosa, palpebral conjunctiva, pancreatic

epithelial cells, mucosa of the ileum, nasal epithelium, amniotic fluid, endothelial cells,

gingival epithelium, skin of the arm, and duodenum.[2]

Positive signals have also been detected in the thymus, small intestine, spleen, prostate,

ovary, colon, and testis.[6]

Mouse Tissue Expression:

Top expression has been observed in the meninges, esophagus, membranous bone, lip,

jejunum, mandible, vestibular sensory epithelium, vestibular membrane of the cochlear duct,
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gastric mucosa, and epithelium of the stomach.[2]

Positive signals have also been identified in the spleen, lung, kidney, heart, brain, and

skeletal muscle.[6]

Physiological Roles
The widespread distribution of CA XIII suggests its involvement in various physiological

processes, primarily related to maintaining pH and ion balance.

Acid-Base Homeostasis
By catalyzing the hydration of CO₂, CA XIII plays a crucial role in regulating intracellular pH

(pHi). The production of bicarbonate and protons influences the buffering capacity of the

cytosol and can impact the activity of pH-sensitive enzymes and transporters. This function is

likely critical in metabolically active tissues where CO₂ production is high.[4][5]

Bicarbonate Transport
CA XIII is thought to be involved in bicarbonate transport systems.[4] By rapidly converting CO₂

to bicarbonate, it can create a concentration gradient that facilitates the movement of

bicarbonate across cell membranes via transporters. This is particularly important in epithelial

tissues involved in secretion and absorption.
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Role of CA XIII in Bicarbonate Transport
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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